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Compound Name: (Carboxymethyl)benzothiazolium
bromide

CAS No.: 74385-09-4

Cat. No.: B1282245

Get Quote

3-(Carboxymethyl)benzothiazolium bromide is a versatile heterocyclic compound that has

garnered significant attention across multiple scientific disciplines. As a key intermediate, it
serves as a foundational building block in the synthesis of complex benzothiazole derivatives,
which are integral to the development of novel pharmaceuticals and agrochemicals.[1] Its
unique molecular architecture, featuring a redox-active benzothiazolium core, makes it valuable
in material science and electrochemical applications, such as the fabrication of biosensors.[2]
Furthermore, its intrinsic fluorescent properties allow it to function as a sensitive probe in
biochemical assays for studying enzyme kinetics, protein interactions, and detecting metal ions.

[1][]

This guide, intended for laboratory personnel, provides a comprehensive overview of the
critical safety protocols, handling procedures, chemical properties, and experimental
applications of 3-(Carboxymethyl)benzothiazolium bromide. By integrating established
safety data for related chemical structures with field-proven laboratory practices, this document
aims to equip researchers with the knowledge necessary to handle this compound responsibly
and effectively.
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Section 1: Chemical and Physical Profile

A thorough understanding of a compound's physical properties is the first step in ensuring its
proper handling and application. The key characteristics of 3-
(Carboxymethyl)benzothiazolium bromide are summarized below.

Property Value Source(s)
CAS Number 74385-09-4 [1112113114]
Molecular Formula CoHsBrNO2S [1][2][4]
Molecular Weight 274.13 g/mol [11[4115]

White to orange to green
Appearance ) [11[2]
crystalline powder

. Soluble in aqueous solutions;
Solubility _ o [1][2]
very faint turbidity in hot water

Store at room temperature or
Storage Conditions 2-8°C in a dry, cool, well- [11161[7]

ventilated place

Section 2: Comprehensive Safety and Handling
Protocol

While some sources describe 3-(Carboxymethyl)benzothiazolium bromide as having a "low
toxicity profile,” comprehensive toxicological data is not widely available.[1] Therefore, a
conservative approach is mandated, treating it with the same precautions as other potentially
hazardous benzothiazole derivatives, which are known to cause skin, eye, and respiratory
irritation.[8] Adherence to good industrial hygiene and safety practices is paramount.[6]

Hazard Identification and Risk Assessment

A proactive risk assessment should precede any experimental work. The following workflow
provides a systematic approach to identifying and mitigating risks associated with handling this
compound.
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Figure 1: Risk assessment workflow for handling chemical reagents.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper PPE is the primary barrier against chemical exposure. The following should be
considered mandatory when handling 3-(Carboxymethyl)benzothiazolium bromide:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA 1910.133 or European Standard EN166 regulations.[8]

o Skin Protection: Chemically resistant gloves (e.g., nitrile) and a lab coat or long-sleeved
clothing are essential to prevent skin contact.[6] Always inspect gloves for integrity before
use and remove them carefully to avoid contamination.[6]

» Respiratory Protection: Handle the solid powder exclusively in a well-ventilated area,
preferably within a certified chemical fume hood, to prevent the inhalation of dust particles.[9]
If a fume hood is unavailable, a NIOSH/MSHA-approved respirator is required.[10]

o Hygiene Measures: Do not eat, drink, or smoke in the laboratory.[6] Wash hands thoroughly
after handling the compound, before breaks, and at the end of the workday.[6] Contaminated
clothing should be removed and laundered before reuse.[6]

Emergency First-Aid Procedures

In the event of accidental exposure, immediate and appropriate action is critical.
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[8][11] Seek prompt medical attention if irritation develops
or persists.[8][11]

o Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes.[8][11] If skin irritation occurs, seek medical advice.[8]

 Inhalation: Move the individual to fresh air.[8][11] If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[8][11]

 Ingestion: Clean the mouth with water and then drink plenty of water.[6] Do NOT induce
vomiting.[11] Seek immediate medical attention.

Section 3: Chemical Reactivity and Synthesis
Stability and Reactivity Profile

3-(Carboxymethyl)benzothiazolium bromide is generally stable when stored under
recommended conditions.[1] However, its benzothiazolium core is redox-active, a property
leveraged in electrochemical sensor development.[2] The carboxymethyl group provides a site
for further chemical derivatization.[2]

Based on data for analogous compounds, it should be considered incompatible with:
e Strong oxidizing agents

e Strong acids

e Strong bases[11]

Theoretical studies on the benzothiazole scaffold indicate that the C2 carbon is a primary
electrophilic site, while the nitrogen atom acts as a nucleophilic center, guiding its reactivity in
synthetic transformations.[12]

General Synthesis Pathway

The compound is typically synthesized via the N-alkylation of a benzothiazole precursor.[3] This
involves a nucleophilic attack from the nitrogen atom of the thiazole ring on an alkylating agent,
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such as bromoacetic acid.[3]
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Figure 2: Generalized workflow for N-alkylation synthesis.

Experimental Protocol: General N-Alkylation Synthesis

This protocol is a generalized procedure based on established methods for synthesizing
related compounds and should be adapted and optimized for specific laboratory conditions.[3]
[13]

» Reagent Preparation: In a chemical fume hood, carefully measure the benzothiazole
precursor and a slight molar excess (e.g., 1.1 equivalents) of bromoacetic acid or its ester
derivative (e.g., ethyl bromoacetate).[13]

o Reaction Setup: Combine the reagents in a round-bottom flask equipped with a magnetic
stirrer and a reflux condenser. The reaction can often be conducted "neat" (without solvent)
or in a high-boiling nonpolar solvent.[13]

e Heating and Monitoring: Heat the mixture with stirring in an oil bath to a temperature range of
140-150°C.[13] Monitor the reaction for completion, which may be indicated by the cessation
of gas evolution (e.g., methyl bromide if using a methylthio-benzothiazole precursor).[13]

o Workup and Purification: Allow the reaction mixture to cool to room temperature. The crude
product can then be purified. This may involve extraction with a suitable solvent (e.g., hot
hexanes) followed by recrystallization to yield the pure product.[13]
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o Characterization: Confirm the identity and purity of the synthesized 3-
(Carboxymethyl)benzothiazolium bromide using standard analytical techniques such as
NMR spectroscopy, mass spectrometry, and melting point analysis.

Section 4: Key Applications in Research

The compound's versatility makes it relevant in several research areas.

o Biochemical Assays: It serves as a fluorescent probe to monitor enzyme activity and protein
interactions with high sensitivity.[1]

o Pharmaceutical Development: As a key intermediate, it is used to synthesize benzothiazole
derivatives with potential therapeutic activities, including antimicrobial and antitumor
properties.[1][2][14]

» Analytical Chemistry: Its ability to form stable, fluorescent complexes with metal ions makes
it useful for their detection in environmental and quality control settings.[1][2]

Experimental Protocol: General Use as a Fluorescent
Probe

This protocol outlines a general workflow for using the compound to detect an analyte (e.g., a
metal ion) via fluorescence spectroscopy.

o Stock Solution Preparation: Prepare a stock solution of 3-
(Carboxymethyl)benzothiazolium bromide in an appropriate aqueous buffer (e.g., Tris-
HCI, HEPES). Ensure the pH of the buffer is compatible with the experimental system.

o Sample Preparation: Prepare a series of samples containing the analyte of interest at
varying concentrations in the same buffer system.

¢ Incubation: Add a fixed concentration of the 3-(Carboxymethyl)benzothiazolium bromide
probe to each sample. Allow the samples to incubate for a sufficient time at a controlled
temperature to permit complex formation.

o Fluorescence Measurement: Using a spectrofluorometer, measure the fluorescence
emission of each sample at the appropriate excitation and emission wavelengths for the
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probe-analyte complex.

o Data Analysis: Plot the fluorescence intensity as a function of analyte concentration to
generate a calibration curve, which can be used to determine the concentration of the

analyte in unknown samples.

Section 5: Waste Management and Disposal

Proper disposal is a critical component of laboratory safety and environmental responsibility. All
waste containing 3-(Carboxymethyl)benzothiazolium bromide must be treated as hazardous

chemical waste.[10][15]

Waste Disposal Workflow
Generate Waste
(Solid, Liquid, Contaminated PPE)

i

[Segregate Waste Streams
(

Avoid mixing incompatibles)

Contain in Labeled Container
(HAZARDOUS WASTE', Chemical Name)

i

Store Securely
(Secondary Containment, Ventilated Area)

i

Arrange Pickup
(Contact Environmental Health & Safety)

Click to download full resolution via product page

Figure 3: Workflow for hazardous chemical waste disposal.
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Step-by-Step Disposal Protocol

Containment: Collect all waste materials, including excess solid reagent, contaminated
solutions, and disposable labware (e.g., gloves, pipette tips), in a designated, leak-proof
hazardous waste container.[10][15]

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "3-
(Carboxymethyl)benzothiazolium bromide".[10]

Rinsate Collection: When rinsing non-disposable glassware, the first rinse must be collected
and disposed of as hazardous waste.[15]

Storage: Keep the waste container securely sealed when not in use and store it in a
designated satellite accumulation area that provides secondary containment and is away
from incompatible materials.[15]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for the pickup and proper disposal of the hazardous waste.[15] Never dispose of this
chemical down the sink or in the regular trash.[15]

Conclusion

3-(Carboxymethyl)benzothiazolium bromide is a compound of significant utility in modern

research and development. Its effective and safe use hinges on a robust understanding of its

properties, a proactive approach to risk assessment, and strict adherence to established

protocols for handling, storage, and disposal. By following the comprehensive guidelines

outlined in this document, researchers can confidently and responsibly leverage the potential of

this versatile chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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